N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C19H21N3O4/c1-13(23)21-15-7-9-16(10-8-15)22-19(25)18(24)20-12-11-14-5-3-4-6-17(14)26-2/h3-10H,11-12H2,1-2H3,(H,20,24)(H,21,23)(H,22,25)
• InChI Key: AECCVPXSNNJGQS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CC=CC=C2OC
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide, also known as OXA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. OXA is a potent and selective inhibitor of the mitochondrial pyruvate carrier, which has been shown to play a crucial role in regulating cellular metabolism. In

Scientific Research Applications

N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has been extensively studied for its potential use in various research applications. One of the most significant applications of N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide is in the study of cellular metabolism. N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has been shown to inhibit the mitochondrial pyruvate carrier, which plays a crucial role in regulating cellular metabolism. By inhibiting this carrier, N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide can alter cellular metabolism, leading to changes in energy production and utilization. This makes N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide a valuable tool for studying the metabolic pathways involved in various diseases, including cancer and diabetes.

Mechanism of Action

N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide works by inhibiting the mitochondrial pyruvate carrier, which is responsible for transporting pyruvate, a key metabolite, into the mitochondria. By inhibiting this carrier, N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide can alter the metabolic pathways involved in energy production and utilization. This leads to changes in cellular metabolism, which can have significant effects on cellular function.
Biochemical and Physiological Effects:
N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has been shown to have significant biochemical and physiological effects. By altering cellular metabolism, N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide can affect energy production and utilization, leading to changes in cellular function. N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has been shown to inhibit the growth of cancer cells by altering their metabolism, making it a potential treatment for cancer. N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has several advantages and limitations for lab experiments. One of the main advantages of N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide is its specificity for the mitochondrial pyruvate carrier, making it a valuable tool for studying cellular metabolism. However, N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has several limitations, including its low solubility in water, which can make it difficult to work with in lab experiments. Additionally, N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide. One potential direction is the development of more potent and selective inhibitors of the mitochondrial pyruvate carrier. This could lead to the development of new treatments for diseases involving altered cellular metabolism, including cancer and diabetes. Another potential direction is the study of the effects of N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide on other metabolic pathways, which could lead to new insights into cellular metabolism and its role in disease. Finally, the development of new methods for synthesizing N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide could make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide is a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4-acetamidophenylboronic acid with 2-methoxyphenethylamine in the presence of a palladium catalyst to form the intermediate product. The intermediate product is then reacted with oxalyl chloride to form N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide. The final product is purified using column chromatography to obtain pure N1-(4-acetamidophenyl)-N2-(2-methoxyphenethyl)oxalamide.